Cas no 1824299-69-5 (6-Bromo-7-trifluoromethyl-imidazo[1,2-a]pyridine)

6-Bromo-7-trifluoromethyl-imidazo[1,2-a]pyridine structure
1824299-69-5 structure
Product Name:6-Bromo-7-trifluoromethyl-imidazo[1,2-a]pyridine
CAS No:1824299-69-5
MF:C8H4BrF3N2
MW:265.029971122742
CID:6838963
PubChem ID:129973923
Update Time:2025-03-26

6-Bromo-7-trifluoromethyl-imidazo[1,2-a]pyridine Chemical and Physical Properties

Names and Identifiers

    • 6-Bromo-7-(trifluoromethyl)imidazo[1,2-a]pyridine
    • G10984
    • 1824299-69-5
    • CMYFBXLJRISHEC-UHFFFAOYSA-N
    • 6-Bromo-7-trifluoromethyl-imidazo[1,2-a]pyridine
    • Inchi: 1S/C8H4BrF3N2/c9-6-4-14-2-1-13-7(14)3-5(6)8(10,11)12/h1-4H
    • InChI Key: CMYFBXLJRISHEC-UHFFFAOYSA-N
    • SMILES: BrC1=CN2C=CN=C2C=C1C(F)(F)F

Computed Properties

  • Exact Mass: 263.95100Da
  • Monoisotopic Mass: 263.95100Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 0
  • Complexity: 221
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.3
  • Topological Polar Surface Area: 17.3Ų
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